Cas no 954240-46-1 (4-bromo-6-methylpyridazin-3-ol)

• Product Name: 4-bromo-6-methylpyridazin-3-ol
• CAS No: 954240-46-1
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD09701342
• CID: 1036101
• Update Time: 2025-06-11

4-bromo-6-methylpyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methylpyridazin-3(2H)-one
• 4-bromo-6-methyl-3(2H)-Pyridazinone
• 5-bromo-3-methyl-1H-pyridazin-6-one
• 4-BROMO-6-METHYL-2H-PYRIDAZIN-3-ONE
• AK114144
• 4-bromo-6-methyl-2,3-dihydropyridazin-3-one
• 6446AC
• FCH869005
• OR53091
• AX8221007
• AB0069565
• 4-Bromo-6-methyl-3(2H)-pyridazinone, AldrichCPR
• 4-Bromo-6-methyl-3(2H)-pyridazinone (ACI)
• 4-bromo-6-methylpyridazin-3-ol

• MDL： MFCD09701342
• Inchi： 1S/C5H5BrN2O/c1-3-2-4(6)5(9)8-7-3/h2H,1H3,(H,8,9)
• InChI Key： MOHYHLFTBMNVDU-UHFFFAOYSA-N
• SMILES： O=C1C(Br)=CC(C)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Topological Polar Surface Area: 41.5

4-bromo-6-methylpyridazin-3-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-bromo-6-methylpyridazin-3-ol

4-Bromo-6-Methylpyridazin-3-ol (CAS No. 954240-46-1): An Overview of Its Properties, Applications, and Recent Research

4-Bromo-6-methylpyridazin-3-ol (CAS No. 954240-46-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a bromine atom and a methyl group in its structure imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 4-bromo-6-methylpyridazin-3-ol is characterized by a pyridazine ring with a hydroxyl group at the 3-position, a bromine atom at the 4-position, and a methyl group at the 6-position. This arrangement provides a balance of electron-withdrawing and electron-donating effects, which can influence its reactivity and biological activity. The hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and interaction with biological targets.

In recent years, 4-bromo-6-methylpyridazin-3-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of pyridazine derivatives using 4-bromo-6-methylpyridazin-3-ol as a starting material. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 4-bromo-6-methylpyridazin-3-ol has also shown promise in the development of anticancer drugs. A research team from the University of California, San Francisco, demonstrated that certain pyridazine derivatives derived from 4-bromo-6-methylpyridazin-3-ol could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic versatility of 4-bromo-6-methylpyridazin-3-ol is another factor contributing to its significance in pharmaceutical research. The bromine atom can be readily substituted with various functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This allows for the facile synthesis of structurally diverse compounds with tailored biological activities. For example, a study published in Tetrahedron Letters (2020) described an efficient method for synthesizing substituted pyridazines using 4-bromo-6-methylpyridazin-3-ol, which was then used to prepare a library of compounds for high-throughput screening.

In addition to its pharmaceutical applications, 4-bromo-6-methylpyridazin-3-ol has found use in agrochemical research. Pyridazine derivatives have been shown to possess herbicidal and fungicidal properties, making them valuable candidates for crop protection products. A recent study published in the Pest Management Science (2021) evaluated the efficacy of several pyridazine-based compounds derived from 4-bromo-6-methylpyridazin-3-ol. The results indicated that these compounds exhibited broad-spectrum activity against various plant pathogens, suggesting their potential as novel agrochemicals.

The physical properties of 4-bromo-6-methylpyridazin-3-ol, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various processes. It is typically supplied as a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is moderately soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in solution-phase synthesis and biological assays.

Safety considerations are also important when working with 4-bromo-6-methylpyridazin-3-ol. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working under well-controlled conditions to minimize exposure.

In conclusion, 4-bromo-6-methylpyridazin-3-ol (CAS No. 954240-46-1) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and synthetic versatility make it an attractive starting material for the synthesis of novel pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.